Cas no 2229425-73-2 (1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol)

• Product Name: 1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol
• CAS No: 2229425-73-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6558464
• PubChem ID: 165973400
• Update Time: 2025-06-07

1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229425-73-2
• 1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol
• EN300-1777168

• Inchi： 1S/C9H14N2O/c1-2-11-6-5-10-8(11)7-9(12)3-4-9/h5-6,12H,2-4,7H2,1H3
• InChI Key： UWXAUXCOWISJBO-UHFFFAOYSA-N
• SMILES： OC1(CC2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol

Introduction to 1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol (CAS No: 2229425-73-2)

1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol, identified by its Chemical Abstracts Service number CAS No: 2229425-73-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopropanol backbone substituted with an ethyl-imidazole moiety, has garnered attention due to its structural novelty and potential biological activity. The cyclopropane ring is a well-known pharmacophore in medicinal chemistry, often employed to enhance binding affinity and metabolic stability, while the imidazole group introduces hydrogen bonding capabilities and further diversifies its interaction potential with biological targets.

The synthesis of 1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol involves sophisticated organic transformations that highlight the intersection of synthetic methodology and molecular design. The introduction of the cyclopropanol functionality typically requires careful control of reaction conditions to ensure high yield and purity. Recent advances in transition metal-catalyzed reactions have enabled more efficient and selective pathways for constructing complex cyclic structures, including the cyclopropane ring system. These methodologies not only improve synthetic efficiency but also open avenues for exploring novel derivatives with tailored properties.

In the context of drug discovery, 1-(1-(ethyl-1H-imidazol-2-yl)methyl)cyclopropan-1-ol represents a promising scaffold for developing small-molecule inhibitors or modulators. The ethyl-imidazole portion of the molecule can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for receptor binding. Furthermore, the cyclopropanol group may engage in specific non-covalent interactions with biological targets, such as proteins or enzymes, thereby enhancing drug-like characteristics. Such structural features are particularly relevant in the design of kinase inhibitors, where precise molecular recognition is essential for therapeutic efficacy.

Recent studies have demonstrated the utility of heterocyclic compounds like imidazole derivatives in addressing various therapeutic challenges. For instance, imidazole-based scaffolds have been extensively explored in the development of antifungal and antiviral agents due to their ability to disrupt essential biological processes in pathogens. The incorporation of a cyclopropane ring into these systems can further modulate pharmacokinetic properties, such as solubility and bioavailability, making 1-(1-(ethyl-1H-imidazol-2-yl)methyl)cyclopropan-1-ol a candidate for further exploration in this domain.

The potential applications of CAS No: 2229425-73-2 extend beyond infectious disease treatment. Its unique structural motif suggests utility in areas such as central nervous system (CNS) drug development, where precise molecular interactions are often required to cross the blood-brain barrier. Additionally, the compound’s ability to engage multiple binding sites simultaneously may make it suitable for multitargeted drug design strategies, a growing trend in modern pharmaceutical research aimed at achieving synergistic therapeutic effects.

From a chemical biology perspective, 1-(1-(ethyl-1H-imidazol-2-yli)methyl)cyclopropan-l-l)-ol offers an opportunity to investigate structure-function relationships at a molecular level. By systematically varying substituents on the cyclopropane or imidazole moieties, researchers can gain insights into how specific chemical features influence biological activity. Such investigations not only advance our understanding of drug-receptor interactions but also provide valuable data for computational modeling and virtual screening efforts aimed at accelerating drug discovery pipelines.

The synthesis and characterization of this compound also highlight advancements in analytical techniques that are crucial for evaluating molecular properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play pivotal roles in confirming molecular structure and elucidating conformational dynamics. These tools enable researchers to validate synthetic routes and optimize conditions for large-scale production, ensuring that CAS No: 2229425_73_2 meets stringent quality standards for preclinical and clinical studies.

In conclusion, 1-((ethyI-Iminaz01_21yl)methyllcyeloprcpan-l)-01, with its distinctive structural features, has emerged as a noteworthy compound in pharmaceutical research. Its potential applications span multiple therapeutic areas, driven by its ability to engage biological targets through well-designed molecular interactions. As synthetic methodologies continue to evolve, further exploration of this scaffold promises to yield novel derivatives with enhanced pharmacological profiles, contributing to the ongoing quest for innovative treatments across various medical disciplines.